Cas no 87219-18-9 (acetic acid, 3(2-chloroethyl)ureido-)

• Product Name: acetic acid, 3(2-chloroethyl)ureido-
• CAS No: 87219-18-9
• MF: C₅H₉ClN₂O₃
• MW: 180.589560270309
• CID: 861457
• PubChem ID: 295512
• Update Time: 2025-04-19

acetic acid, 3(2-chloroethyl)ureido- Chemical and Physical Properties

Names and Identifiers

• acetic acid, 3(2-chloroethyl)ureido-
• 2-(2-chloroethylcarbamoylamino)acetic acid
• DTXSID40304231
• NSC164701
• NSC-164701
• 87219-18-9

• Inchi： 1S/C5H9ClN2O3/c6-1-2-7-5(11)8-3-4(9)10/h1-3H2,(H,9,10)(H2,7,8,11)
• InChI Key： CEDUJPWCSLBKJL-UHFFFAOYSA-N
• SMILES： ClCCNC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 180.0301698g/mol
• Monoisotopic Mass: 180.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.4Ų